Cas no 1805389-86-9 (4-Cyano-3-(difluoromethyl)-5-fluoropyridine-2-carboxylic acid)

• Product Name: 4-Cyano-3-(difluoromethyl)-5-fluoropyridine-2-carboxylic acid
• CAS No: 1805389-86-9
• MF: C₈H₃F₃N₂O₂
• MW: 216.116832017899
• CID: 4807411
• Update Time: 2025-05-25

4-Cyano-3-(difluoromethyl)-5-fluoropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-5-fluoropyridine-2-carboxylic acid

• Inchi： 1S/C8H3F3N2O2/c9-4-2-13-6(8(14)15)5(7(10)11)3(4)1-12/h2,7H,(H,14,15)
• InChI Key： PCHAENITFSGFFG-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(=CN=C1C(=O)O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 1.2
• Topological Polar Surface Area: 74

Additional information on 4-Cyano-3-(difluoromethyl)-5-fluoropyridine-2-carboxylic acid

Recent Advances in the Study of 4-Cyano-3-(difluoromethyl)-5-fluoropyridine-2-carboxylic acid (CAS: 1805389-86-9)

The compound 4-Cyano-3-(difluoromethyl)-5-fluoropyridine-2-carboxylic acid (CAS: 1805389-86-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine backbone and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of enzyme inhibition and drug development.

One of the key areas of interest is the compound's role as a building block in the synthesis of novel pharmaceutical agents. Researchers have explored its utility in the development of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The presence of the difluoromethyl and cyano groups enhances the compound's binding affinity and metabolic stability, making it a valuable scaffold for drug design. Recent publications highlight its use in the synthesis of potent and selective inhibitors targeting specific kinases involved in pathological pathways.

In addition to its applications in kinase inhibition, 4-Cyano-3-(difluoromethyl)-5-fluoropyridine-2-carboxylic acid has been investigated for its potential as an intermediate in the production of agrochemicals. Its structural features contribute to the development of herbicides and pesticides with improved efficacy and environmental safety. Studies have demonstrated that derivatives of this compound exhibit strong herbicidal activity against a broad spectrum of weeds, with minimal toxicity to non-target organisms.

Recent advancements in synthetic methodologies have also been reported, focusing on the efficient and scalable production of this compound. Novel catalytic systems and green chemistry approaches have been employed to optimize the synthesis process, reducing the use of hazardous reagents and improving yields. These developments are crucial for the industrial-scale production of 4-Cyano-3-(difluoromethyl)-5-fluoropyridine-2-carboxylic acid and its derivatives, ensuring their availability for further research and commercialization.

Furthermore, computational studies have provided insights into the molecular interactions and binding mechanisms of this compound with biological targets. Molecular docking and dynamics simulations have revealed key structural features that contribute to its high affinity and selectivity. These findings are instrumental in guiding the design of next-generation therapeutics and agrochemicals based on this scaffold.

In conclusion, 4-Cyano-3-(difluoromethyl)-5-fluoropyridine-2-carboxylic acid (CAS: 1805389-86-9) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its diverse applications, from drug development to agrochemical production, underscore its importance in advancing scientific and industrial endeavors. Ongoing research continues to explore its full potential, with the aim of developing innovative solutions to pressing global challenges in health and agriculture.